Cas no 22574-45-4 (9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?))

9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?) structure
22574-45-4 structure
Product Name:9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?)
CAS No:22574-45-4
MF:C14H15ClN2O
MW:262.734702348709
CID:260604
PubChem ID:211173
Update Time:2025-04-19

9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

    • 9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?)
    • 6-methoxy-1,9-dimethylpyrido[3,4-b]indole,hydrochloride
    • 9H-Pyrido(3,4-b)indole, 1,9-dimethyl-6-methoxy-, monohydrochloride
    • 1,9-Dimethyl-6-methoxy-9H-pyrido(3,4-b)indole monohydrochloride
    • DTXSID50177099
    • 22574-45-4
    • Inchi: 1S/C14H14N2O.ClH/c1-9-14-11(6-7-15-9)12-8-10(17-3)4-5-13(12)16(14)2;/h4-8H,1-3H3;1H
    • InChI Key: FARNIQWRRJCWOC-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC2=C(C=1)C1C=CN=C(C)C=1N2C

Computed Properties

  • Exact Mass: 262.08745
  • Monoisotopic Mass: 262.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.05

9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?) Related Literature

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